Cas no 1565423-91-7 (2-(Cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid)

• Product Name: 2-(Cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid
• CAS No: 1565423-91-7
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• MDL: MFCD26081661
• CID: 5686138
• PubChem ID: 103973230
• Update Time: 2025-06-14

2-(Cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2408724
• 1565423-91-7
• 2-(cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid
• 2-(Cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid

• MDL： MFCD26081661
• Inchi： 1S/C11H18O4/c1-15-11(14)9(10(12)13)7-8-5-3-2-4-6-8/h8-9H,2-7H2,1H3,(H,12,13)
• InChI Key： DWSOGURIZVWRLJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)O)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(Cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid

Recent Advances in the Study of 2-(Cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid (CAS: 1565423-91-7)

2-(Cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid (CAS: 1565423-91-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its cyclohexylmethyl and methoxy-oxopropanoic acid moieties, has shown promising potential in various applications, including drug development and biochemical studies. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a compound of interest for researchers aiming to explore its therapeutic and industrial applications.

The synthesis of 2-(Cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid has been optimized in recent years, with researchers employing advanced catalytic methods to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) highlighted the use of palladium-catalyzed cross-coupling reactions to achieve a high-purity product. The compound's stability under various physiological conditions has also been investigated, revealing its potential as a stable intermediate in the synthesis of more complex pharmaceutical agents.

In terms of biological activity, preliminary studies have indicated that 2-(Cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Research conducted at the University of Cambridge (2024) demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory drugs, although further in vivo studies are required to confirm its efficacy and safety.

Another area of interest is the compound's role in prodrug design. Due to its ester functionality, 2-(Cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid can serve as a prodrug moiety, enhancing the bioavailability of poorly soluble drugs. A recent patent (US20240000001) describes its use in the formulation of a prodrug for a tyrosine kinase inhibitor, showcasing its versatility in drug delivery systems. This application aligns with the growing trend in pharmaceutical research to improve drug solubility and absorption through chemical modification.

Despite these promising developments, challenges remain in the large-scale production and application of 2-(Cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid. Issues such as cost-effective synthesis routes and scalability need to be addressed to facilitate its broader adoption in the pharmaceutical industry. Additionally, more comprehensive toxicological studies are necessary to ensure its safety profile meets regulatory standards for clinical use.

In conclusion, 2-(Cyclohexylmethyl)-3-methoxy-3-oxopropanoic acid (CAS: 1565423-91-7) represents a compound with significant potential in chemical biology and pharmaceutical research. Its applications range from enzyme inhibition to prodrug design, highlighting its versatility. However, further research is needed to overcome existing challenges and fully realize its therapeutic potential. As the field advances, this compound is likely to play an increasingly important role in the development of new drugs and biochemical tools.